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Compound of Interest

Compound Name: (2R,3S)-Emricasan

Cat. No.: B15565875 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: (2R,3S)-Emricasan, also known as IDN-6556 or PF-03491390, is a potent, orally

active, and irreversible pan-caspase inhibitor.[1][2][3] Caspases are a family of cysteine

proteases that play a central role in the pathways of apoptosis (programmed cell death) and

inflammation.[4] By inhibiting the activity of multiple caspases, Emricasan effectively blocks

apoptotic pathways, making it a valuable tool in cell culture to enhance cell viability and

survival. It is widely used in various research applications, including the study of liver diseases

like non-alcoholic steatohepatitis (NASH), protecting hepatocytes from cell death, and as a

critical component of the CEPT cocktail for improving the survival of human pluripotent stem

cells (hPSCs) during single-cell cloning, gene editing, and cryopreservation.[5][6] This

document provides a detailed protocol for the proper dissolution and use of Emricasan in cell

culture experiments.

Physicochemical and Storage Data
Quantitative data regarding the properties, solubility, and storage of (2R,3S)-Emricasan are

summarized below for easy reference. It is crucial to use this information to ensure the

compound's stability and efficacy in experimental settings.

Table 1: General Properties of (2R,3S)-Emricasan
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Property Value Citations

Molecular Weight 569.5 g/mol [1][7]

Molecular Formula C₂₆H₂₇F₄N₃O₇ [5][7]

CAS Number 254750-02-2 [5][7]

Appearance White to off-white solid [5]

Purity ≥95-98% [5][7]

Table 2: Solubility and Storage Recommendations
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Category
Solvent /
Temperature

Details Citations

Solubility DMSO

Soluble up to 100

mg/mL (175.59 mM).

Use of fresh DMSO

and ultrasonication

may be required for

complete dissolution

at high

concentrations.

[1][5][8]

Ethanol
Soluble up to >28.48

mg/mL (50 mM).
[5]

Water Insoluble.

Storage (Powder) -20°C

Recommended for

long-term storage (up

to 3 years).

[1][5]

4°C

Suitable for short-term

storage (up to 2

years).

[1][5]

Storage (Stock

Solution)
-80°C

Recommended for

long-term storage (6

months to over 1

year).

[1][5]

-20°C

Suitable for short-term

storage (up to 1

month).

[1][5]

Handling Note

Aliquot stock solutions

into single-use

volumes to avoid

repeated freeze-thaw

cycles.

[5]
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Mechanism of Action: Caspase Inhibition
Emricasan functions by irreversibly binding to and inhibiting a broad range of caspases, which

are the primary executioners of apoptosis. The signaling pathway below illustrates how an

apoptotic stimulus leads to the activation of a caspase cascade, and how Emricasan intervenes

to block this process, ultimately preventing cell death.
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Figure 1: Mechanism of action of Emricasan.
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Experimental Protocols
This section provides detailed methodologies for preparing stock and working solutions of

(2R,3S)-Emricasan for use in cell culture.

Materials Required
(2R,3S)-Emricasan powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (1.5 mL)

Calibrated precision balance

Vortex mixer

Sonicator (optional, but recommended)[1]

Sterile serological pipettes and pipette tips

Appropriate cell culture medium, pre-warmed to 37°C

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of Concentrated Stock Solution
(10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.

Safety First: Perform all steps in a chemical fume hood or a biological safety cabinet. Wear

appropriate PPE.

Calculation: Based on the molecular weight of Emricasan (569.5 g/mol ), calculate the mass

required.

To prepare 1 mL of a 10 mM stock solution, weigh out 5.695 mg of Emricasan powder.
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Weighing: Carefully weigh the calculated amount of Emricasan powder and place it into a

sterile microcentrifuge tube.

Dissolution:

Add the calculated volume of high-purity DMSO to the tube (e.g., 1 mL for 5.695 mg).

Using newly opened, anhydrous DMSO is recommended to ensure maximum solubility.[8]

Vortex the tube vigorously for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes or warm it

gently to 37°C until the solution is clear.[5]

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into sterile, single-use aliquots (e.g., 20

µL) in microcentrifuge tubes.

Store the aliquots at -80°C for long-term stability (up to 1 year). Avoid repeated freeze-

thaw cycles.[5]

Protocol for Preparation of Working Solution in Cell
Culture Medium
The final working concentration of Emricasan can vary depending on the cell type and

experimental goals, but typical concentrations range from 5 µM to 50 µM.[1]

Thaw Stock Solution: Remove one aliquot of the 10 mM Emricasan stock solution from the

-80°C freezer and thaw it at room temperature.

Pre-warm Medium: Ensure your cell culture medium is pre-warmed to 37°C before adding

the compound.[5]

Dilution: Dilute the stock solution directly into the pre-warmed medium to achieve the desired

final concentration. Prepare this working solution fresh just prior to use.[5]

Example Calculation (for a 10 µM final concentration in 10 mL medium):
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Use the formula: C₁V₁ = C₂V₂

(10 mM) x V₁ = (10 µM) x (10 mL)

(10,000 µM) x V₁ = (10 µM) x (10,000 µL)

V₁ = 10 µL

Add 10 µL of the 10 mM stock solution to 10 mL of cell culture medium (this represents a

1:1000 dilution).

Mixing and Application: Gently mix the medium by pipetting or swirling to ensure uniform

distribution of the compound. Immediately add the medium containing Emricasan to your

cells.

Vehicle Control: It is critical to include a vehicle control in your experiment. Treat a parallel

set of cells with the same volume of DMSO that was used to deliver Emricasan (e.g., 10 µL

of DMSO in 10 mL of medium for a 1:1000 dilution).

Experimental Workflow
The following diagram provides a visual summary of the key steps for preparing Emricasan

solutions for cell culture experiments.
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Figure 2: Workflow for preparing Emricasan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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